Cas no 2169979-36-4 (rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate)
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate
- 2169979-36-4
- EN300-1635406
-
- Inchi: 1S/C13H23NO3/c1-9(2)6-10-7-14(8-11(10)15)12(16)17-13(3,4)5/h10-11,15H,1,6-8H2,2-5H3/t10-,11-/m1/s1
- InChI Key: NACANPNAKJZUDM-GHMZBOCLSA-N
- SMILES: O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1CC(=C)C
Computed Properties
- Exact Mass: 241.16779360g/mol
- Monoisotopic Mass: 241.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 49.8Ų
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1635406-0.05g |
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate |
2169979-36-4 | 0.05g |
$1104.0 | 2023-06-04 | ||
| Enamine | EN300-1635406-0.1g |
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate |
2169979-36-4 | 0.1g |
$1157.0 | 2023-06-04 | ||
| Enamine | EN300-1635406-0.25g |
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate |
2169979-36-4 | 0.25g |
$1209.0 | 2023-06-04 | ||
| Enamine | EN300-1635406-0.5g |
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate |
2169979-36-4 | 0.5g |
$1262.0 | 2023-06-04 | ||
| Enamine | EN300-1635406-1.0g |
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate |
2169979-36-4 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1635406-2.5g |
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate |
2169979-36-4 | 2.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1635406-5.0g |
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate |
2169979-36-4 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1635406-10.0g |
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate |
2169979-36-4 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1635406-50mg |
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate |
2169979-36-4 | 50mg |
$647.0 | 2023-09-22 | ||
| Enamine | EN300-1635406-100mg |
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate |
2169979-36-4 | 100mg |
$678.0 | 2023-09-22 |
rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate
Introduction to Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 2169979-36-4)
Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate, a compound with the CAS number 2169979-36-4, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The intricate arrangement of its atoms and the presence of specific functional groups make it a promising candidate for various applications, particularly in drug development and synthetic chemistry.
The molecular structure of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate is characterized by a pyrrolidine core, which is a six-membered heterocyclic ring containing one nitrogen atom. This core is further modified by the presence of a hydroxyl group at the 3-position and an isopropenyl group at the 4-position. Additionally, the tert-butyl group attached to the nitrogen atom enhances the steric hindrance around the ring, influencing its reactivity and interactions with biological targets.
Recent research has highlighted the potential of this compound in several areas. One of the most notable applications is in the development of novel therapeutic agents. The pyrrolidine scaffold is known for its versatility in drug design, often serving as a key structural element in bioactive molecules. The specific stereochemistry of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate, particularly the (3R,4S) configuration, has been shown to play a crucial role in its biological activity. This stereochemical arrangement can significantly influence how the molecule interacts with enzymes and receptors in biological systems.
In addition to its therapeutic potential, this compound has also been explored in synthetic chemistry. The presence of multiple functional groups makes it a valuable intermediate for constructing more complex molecules. Researchers have leveraged its reactivity to develop new synthetic pathways, enabling the efficient preparation of structurally diverse compounds. These advancements are particularly relevant in industries where precision and efficiency are paramount.
The hydroxyl group in Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate offers additional opportunities for chemical modification. This group can participate in various reactions, such as esterification or ether formation, allowing for further diversification of the molecule's structure. Such modifications can enhance its solubility, stability, or bioavailability, making it more suitable for different applications.
Moreover, the isopropenyl group contributes to the molecule's overall flexibility and reactivity. This feature can be exploited to fine-tune its interactions with biological targets, potentially leading to improved efficacy or reduced side effects in therapeutic applications. The combination of these structural elements makes this compound a versatile tool for both academic research and industrial development.
Current studies are focusing on understanding the mechanisms by which this compound exerts its effects. By elucidating these mechanisms, researchers can gain valuable insights into its potential therapeutic applications and optimize its design for specific purposes. The pyrrolidine core, with its unique electronic and steric properties, is particularly interesting from a mechanistic standpoint. It serves as a platform for studying how structural changes can influence biological activity.
The synthesis of Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate presents both challenges and opportunities. While the stereochemistry requires careful control during synthesis, it also highlights the importance of precision in drug development. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with high fidelity. These techniques are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
In conclusion, Rac-Tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 2169979-36-4) is a remarkable compound with significant potential in both research and industry. Its unique structure and functional properties make it a valuable asset for developing new therapeutic agents and synthetic intermediates. As research continues to uncover more about its capabilities, we can expect to see further advancements that will benefit various sectors of science and technology.
2169979-36-4 (rac-tert-butyl (3R,4S)-3-hydroxy-4-(2-methylprop-2-en-1-yl)pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)